Cas no 89449-87-6 (Butane, 1-[1-(2-nitroethoxy)ethoxy]-)

• Product Name: Butane, 1-[1-(2-nitroethoxy)ethoxy]-
• CAS No: 89449-87-6
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 600035
• PubChem ID: 13197713
• Update Time: 2025-04-19

Butane, 1-[1-(2-nitroethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-[1-(2-nitroethoxy)ethoxy]-
• 1-[1-(2-nitroethoxy)ethoxy]butane
• 89449-87-6
• DTXSID20526575
• acetaldehyde butyl 2-nitroethyl acetal

• Inchi： 1S/C8H17NO4/c1-3-4-6-12-8(2)13-7-5-9(10)11/h8H,3-7H2,1-2H3
• InChI Key： JKJWENDREAJBTJ-UHFFFAOYSA-N
• SMILES： O(C(C)OCC[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.3Ų